Cas no 98770-70-8 (3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate)

• Product Name: 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate
• CAS No: 98770-70-8
• MF: C₃₄H₆₀O₄
• MW: 532.837811470032
• CID: 836925
• PubChem ID: 53439612
• Update Time: 2025-05-20

3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate
• 3-(4-Hydroxy-3-methoxyphenyl)pro
• AKOS022184724
• DTXSID60702033
• 3-(4-Hydroxy-3-methoxyphenyl)propyltetracosanoate
• Tetracosanoic acid, 3-(4-hydroxy-3-methoxyphenyl)propyl ester
• FS-9220
• 98770-70-8
• [ "" ]

• Inchi： 1S/C34H60O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-34(36)38-29-24-25-31-27-28-32(35)33(30-31)37-2/h27-28,30,35H,3-26,29H2,1-2H3
• InChI Key： IRWIQQFHUCCRRR-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC(=C(C=1)OC)O)C(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 532.44900
• Monoisotopic Mass: 532.449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 13.7

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 621.4±45.0 °C at 760 mmHg
• Flash Point: 181.3±22.2 °C
• PSA: 55.76000
• LogP: 10.47870
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate

Professional Introduction to 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate (CAS No. 98770-70-8)

3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate, a compound with the chemical identifier CAS No. 98770-70-8, represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in various therapeutic and cosmetic formulations. The molecule's structure, featuring a 4-hydroxy-3-methoxyphenyl moiety linked to a tetracosanoic acid chain, positions it as a promising candidate for further exploration in drug design and molecular interactions.

The 4-hydroxy-3-methoxyphenyl group is particularly noteworthy for its presence in numerous natural products and bioactive molecules. This phenolic moiety is known for its antioxidant properties and its ability to interact with various biological targets. The hydroxyl and methoxy substituents enhance the compound's solubility and reactivity, making it an attractive scaffold for medicinal chemists. The tetracosanoate chain, on the other hand, contributes to the compound's lipophilicity, which is crucial for membrane interactions and absorption profiles in biological systems.

In recent years, there has been a growing interest in the development of novel compounds that can modulate lipid metabolism and cellular signaling pathways. The combination of the 4-hydroxy-3-methoxyphenyl group with the long-chain fatty acid ester has led to several innovative approaches in this domain. Studies have indicated that derivatives of this compound may have potential benefits in managing metabolic disorders, including obesity and type 2 diabetes. The ability of the molecule to interact with lipid receptors and enzymes has opened up new avenues for therapeutic intervention.

One of the most compelling aspects of 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate is its potential role in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, and compounds that can modulate inflammatory pathways are highly sought after. Preliminary research suggests that the phenolic group may inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes the compound a promising candidate for developing anti-inflammatory agents that could be used to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's structural features also make it an interesting candidate for use in drug delivery systems. The long-chain fatty acid ester can be utilized to enhance the bioavailability of other active ingredients by improving their solubility and stability. Additionally, the presence of the 4-hydroxy-3-methoxyphenyl group allows for interactions with biological membranes, which could be exploited to develop targeted drug delivery mechanisms. These properties are particularly relevant in the context of nanotechnology-based drug delivery systems, where lipid-based nanoparticles are commonly used.

Recent advancements in computational chemistry have further enhanced our understanding of how 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to several protein receptors with high affinity. These interactions are not only relevant for drug design but also provide insights into potential off-target effects that need to be considered during development. The use of virtual screening techniques has allowed researchers to identify key binding pockets and optimize the compound's structure for better efficacy and selectivity.

The synthesis of 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate presents its own set of challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transesterification and catalytic hydrogenation have been employed to construct the desired ester linkage efficiently. Furthermore, green chemistry principles have been integrated into these synthetic processes to minimize waste and improve sustainability.

In conclusion, 3-(4-Hydroxy-3-methoxyphenyl)propyl tetracosanoate represents a significant advancement in biochemical research with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in drug design, anti-inflammatory agents, and drug delivery systems. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of novel treatments for various diseases.